- Molecular Formula:
- CH4N2S
CH4N2S
H2NCSNH2
- Molecular Weight:
- 76.12 g/mol
Description
A photographic fixative used also in the manufacture of resins. According to the Fourth Annual Report on Carcinogens (NTP 85-002, 1985), this substance may reasonably be anticipated to be a carcinogen (Merck Index, 9th ed). Many of its derivatives are ANTITHYROID AGENTS and/or FREE RADICAL SCAVENGERS.">
Thiourea appears as white or off-white crystals or powder. Sinks and mixes with water. (USCG, 1999)
Thiourea is the simplest member of the thiourea class, consisting of urea with the oxygen atom substituted b...